8-((6-Bromobenzo[d][1,3]dioxol-5-yl)thio)-1H-purin-6-amine
Catalog No.
S9016137
CAS No.
852030-25-2
M.F
C12H8BrN5O2S
M. Wt
366.20 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![8-((6-Bromobenzo[d][1,3]dioxol-5-yl)thio)-1H-purin...](/img/no-structure.svg)
Content Navigation
CAS Number
852030-25-2
Product Name
8-((6-Bromobenzo[d][1,3]dioxol-5-yl)thio)-1H-purin-6-amine
IUPAC Name
8-[(6-bromo-1,3-benzodioxol-5-yl)sulfanyl]-7H-purin-6-amine
Molecular Formula
C12H8BrN5O2S
Molecular Weight
366.20 g/mol
InChI
InChI=1S/C12H8BrN5O2S/c13-5-1-6-7(20-4-19-6)2-8(5)21-12-17-9-10(14)15-3-16-11(9)18-12/h1-3H,4H2,(H3,14,15,16,17,18)
InChI Key
HIXVNOZFOOVCLV-UHFFFAOYSA-N
Canonical SMILES
C1OC2=CC(=C(C=C2O1)Br)SC3=NC4=NC=NC(=C4N3)N
XLogP3
2.7
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
2
Exact Mass
364.95821 g/mol
Monoisotopic Mass
364.95821 g/mol
Heavy Atom Count
21
Dates
Last modified: 11-21-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:1243148-19-7
Molecular Formula:C23H24FN3O2
Molecular Weight:393.4624
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:609-65-4
Molecular Formula:C7H4Cl2O
Molecular Weight:175.01 g/mol
Availability:
In Stock
